Cas no 1146960-45-3 (3-2-(tert-Butyl)-4-chlorophenoxyazetidine)

• Product Name: 3-2-(tert-Butyl)-4-chlorophenoxyazetidine
• CAS No: 1146960-45-3
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 4681425
• Update Time: 2025-07-02

3-2-(tert-Butyl)-4-chlorophenoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-[2-(TERT-BUTYL)-4-CHLOROPHENOXY]AZETIDINE
• 3-(2-(tert-Butyl)-4-chlorophenoxy)azetidine
• 3-(2-tert-butyl-4-chlorophenoxy)azetidine
• 3-2-(tert-Butyl)-4-chlorophenoxyazetidine

• Inchi： 1S/C13H18ClNO/c1-13(2,3)11-6-9(14)4-5-12(11)16-10-7-15-8-10/h4-6,10,15H,7-8H2,1-3H3
• InChI Key： MADOSDOFQJLIOJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C)(C)C)OC1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 235
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-2-(tert-Butyl)-4-chlorophenoxyazetidine

Professional Introduction to Compound with CAS No. 1146960-45-3 and Product Name: 3-2-(tert-Butyl)-4-chlorophenoxyazetidine

The compound with the CAS number 1146960-45-3 and the product name 3-2-(tert-Butyl)-4-chlorophenoxyazetidine represents a significant advancement in the field of pharmaceutical chemistry. This azetidine derivative, characterized by its unique structural motifs, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both a tert-butyl group and a chlorophenoxy moiety in its molecular framework imparts distinct chemical properties that make it a promising candidate for further investigation.

From a structural perspective, 3-2-(tert-Butyl)-4-chlorophenoxyazetidine exhibits a fused heterocyclic system that is highly conducive to interactions with biological targets. The azetidine ring, being a six-membered nitrogen-containing heterocycle, is known for its stability and ability to mimic certain bioactive scaffolds. This structural feature, combined with the electron-withdrawing effects of the chlorophenoxy group, enhances the compound's binding affinity to various enzymes and receptors. Such characteristics are particularly valuable in the design of selective inhibitors for therapeutic purposes.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 3-2-(tert-Butyl)-4-chlorophenoxyazetidine with remarkable accuracy. Molecular docking studies have revealed that this compound can effectively interact with target proteins involved in metabolic pathways, suggesting its potential as an anti-inflammatory or anti-cancer agent. The tert-butyl group, while providing steric hindrance, also contributes to the compound's solubility profile, making it more amenable for formulation into drug delivery systems.

In vitro experiments have demonstrated encouraging results regarding the biological activity of 3-2-(tert-Butyl)-4-chlorophenoxyazetidine. Specifically, preliminary assays indicate that it exhibits inhibitory effects on certain kinases, which are pivotal in regulating cell proliferation and differentiation. These findings align well with the growing interest in kinase inhibitors as therapeutic agents for various diseases, including cancer and inflammatory disorders. The chlorophenoxy moiety has been identified as a key pharmacophore responsible for these interactions, highlighting its importance in the compound's overall activity.

The synthesis of 3-2-(tert-Butyl)-4-chlorophenoxyazetidine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of an azetidine precursor, followed by functionalization at the 2-position with a tert-butyl group. Subsequent introduction of the chlorophenoxy group at the 4-position completes the molecular architecture. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to optimize this process, ensuring scalability for industrial applications.

One of the most compelling aspects of 3-2-(tert-Butyl)-4-chlorophenoxyazetidine is its potential for further derivatization to create novel analogs with enhanced biological activity. By modifying either the tert-butyl or chlorophenoxy groups, researchers can fine-tune the compound's properties to improve its efficacy or reduce potential side effects. This flexibility underscores the importance of this scaffold in medicinal chemistry and opens up numerous avenues for future research.

The regulatory landscape for new pharmaceutical compounds like 3-2-(tert-Butyl)-4-chlorophenoxyazetidine is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) is essential throughout the synthesis and purification process to ensure consistency and safety. Additionally, rigorous preclinical testing is required before human trials can commence. These steps are critical in ensuring that only safe and effective drugs reach patients.

As research continues to uncover new applications for 3-2-(tert-Butyl)-4-chlorophenoxyazetidine, collaborations between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical reality. Such partnerships can accelerate drug development pipelines and bring innovative treatments to market more quickly.

The economic implications of discovering compounds like 3-2-(tert-Butyl)-4-chlorophenoxyazetidine are significant. The pharmaceutical industry invests billions annually in research aimed at identifying new drug candidates. Successful candidates not only generate revenue but also improve patient outcomes by addressing unmet medical needs. This cycle of innovation drives progress across multiple sectors of healthcare.

Looking ahead, advancements in synthetic methodologies and computational biology will continue to shape the future of drug discovery. Techniques such as high-throughput screening (HTS) and machine learning algorithms are becoming increasingly sophisticated, enabling researchers to identify promising candidates more efficiently than ever before.

In conclusion,3-2-(tert-Butyl)-4-chlorophenoxyazetidine represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique chemical properties make it a valuable tool for researchers exploring new treatments for various diseases. As scientific understanding evolves and technologies advance,3-2-(tert-Butyl)-4-chlorophenoxyazetidineand its derivatives are poised to play an important role in shaping the future of medicine.